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Isoliquiritin Apioside spectral analysis
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Compound Focus: Isoliquiritin Apioside

CAS No.: 120926-46-7

Cat. No.: S626118

Analytical Techniques & Key Parameters

The analysis of ILA primarily relies on advanced chromatographic and mass spectrometric techniques. The

table below summarizes the core parameters for its identification and quantification.

Analytical Technique Core Parameters for ILA Application & Purpose

| UPLC-TQ-MS/MS (Quantitative) (Most Current Method) | * Ionization: ESI- (Negative mode) °
Precursor Ion ([M-HJ): m/z 549.2 « Product Ion: m/z 255.1 (and/or 135.0) * Retention Time: ~6.91 min
(system-dependent) ¢ Calibration Range: Wide range, LLOQ in ng/mL [1] [2] | Highly sensitive and
selective simultaneous quantification of ILA and multiple other markers in complex mixtures (e.g., herbal
formulas) for quality control [1] [2]. | | UPLC-Q-Orbitrap-MS (Qualitative) | « Ionization: ESI- or ESI+
Accurate Mass: Provides exact mass for formula determination (e.g., m/z 549.1608 for CygH300;3) [, .

MS/MS Fragments: Characteristic fragments like m/z 255 (aglycone) from glycosidic cleavage. | High-resolution screening and
definitive structural characterization. Used to identify ILA among dozens of other compounds in a sample [1]. | | HPLC-UV | ¢
Column: C18 (e.g., 150 mm x 4.6 mm, 5 pm) * Mobile Phase: Water (0.1% H3PO,) - Acetonitrile (72:28, v/v) * Flow Rate: 1.0

mL/min ¢ Detection Wavelength: 360 nm [3] | Robust, widely available method for pharmacokinetic studies and content

determination in plant extracts [3]. |
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Detailed Experimental Protocols

Protocol 1: Quantitative Analysis by UPLC-TQ-MS/MS

This method is ideal for high-throughput, sensitive quantification, such as in quality control of herbal

formulations like Sayeok-tang [1] [2].

Instrumentation: UPLC system coupled to a Triple Quadrupole (TQ) mass spectrometer.
Chromatography:
Column: Acquity BEH C18 (100 x 2.1 mm, 1.7 pm).
Mobile Phase: (A) 0.1% (v/v) formic acid in water; (B) Acetonitrile.
Gradient Elution: A linear gradient from 5% B to 95% B over 20 minutes.
Flow Rate: 0.4 mL/min.
Column Temperature: 40°C.
Mass Spectrometry (MRM Mode):
o lon Source: Electrospray lonization (ESI), negative mode.
o MRM Transition: 549.2 — 255.1 for ILA. A second transition (549.2 — 135.0) can be used for
confirmation [2].
o Optimization: Collision energy (CE) and cone voltage are optimized for maximum signal

o

[¢]

[¢]

[e]

[e]

intensity for each transition.
Validation: The method is validated for linearity, precision, accuracy, and recovery per ICH

guidelines. The LLOQ for ILA in this setup is in the nanogram-per-milliliter range [1].

Protocol 2: Qualitative Profiling by UPLC-Q-Orbitrap-MS

This method is used for the initial identification and confirmation of ILA in a sample without a reference

standard, using high mass accuracy [1].

¢ Instrumentation: UPLC system coupled to a Q-Exactive Orbitrap mass spectrometer.
e Chromatography: Similar conditions to the TQ-MS/MS method.
e Mass Spectrometry:
o Full MS Scan: Performed at high resolution (e.g., 70,000) to obtain the accurate mass of the
precursor ion, [M-H] at m/z 549.1608.
o dd-MS2 (Data-Dependent MS/MS): The most intense ions from the full scan are fragmented to
obtain a high-resolution MS/MS spectrum. Key fragments include:
= m/z 255.0660: Corresponds to the isoliquiritigenin aglycone after loss of the apiosyl-
glucoside disaccharide chain.
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= Other fragments related to the sequential loss of sugar moieties (apioside and glucoside).

Spectral Data Interpretation & Fragmentation Pathway

The mass fragmentation of ILA follows a predictable pattern. The diagram below illustrates the logical

workflow for its analysis and the key fragmentation pathway.
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> Workflow for ILA analysis and its core MS fragmentation, yielding the aglycone ion.

Research Context & Applications
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e Pharmacological Significance: ILA is a chalcone glycoside found in licorice (Glycyrrhiza species)
with documented antigenotoxic activity, showing potential to combat oxidative stress-induced DNA
damage [4].

¢ Role in Quality Control: ILA is recognized as a significant marker for the quality assessment of
licorice. Its content, along with other flavonoids like liquiritin apioside and liquiritin, is used to establish
a composite quality evaluation index for authenticating genuine origin, growth years, and harvest
season [5] [6].

Key Limitations & Considerations

e Content Variability: The concentration of ILA in plant material is highly dependent on the species,
geographical origin, and processing methods of the licorice, which must be considered when
preparing standards and interpreting data [5].

e Technique Trade-offs: While UPLC-TQ-MSIMS offers superior sensitivity and speed for targeted
guantification, UPLC-Q-Orbitrap-MS provides untargeted screening and definitive confirmation. The
choice of technique depends on the research objectives [1] [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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